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Compound of Interest

1-(3-Hydroxy-2-
Compound Name:
nitrophenyl)ethanone

Cat. No.: B122511

In-Depth Technical Guide: 1-(3-Hydroxy-2-
nitrophenyl)ethanone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the molecular structure, weight, and
available synthesis information for the chemical compound 1-(3-Hydroxy-2-
nitrophenyl)ethanone. This document is intended to serve as a foundational resource for
researchers and professionals engaged in chemical synthesis and drug development.

Core Molecular Data

The fundamental quantitative data for 1-(3-Hydroxy-2-nitrophenyl)ethanone, identified by the
CAS Number 53967-72-9, are summarized in the table below.
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Property Value Source

--INVALID-LINK--, --INVALID-

Molecular Formula C8H7NO4
LINK--
_ --INVALID-LINK--, --INVALID-
Molecular Weight 181.15 g/mol
LINK--
CAS Number 53967-72-9 --INVALID-LINK--
Appearance Yellow Powder --INVALID-LINK--
Melting Point 134-136°C --INVALID-LINK--

Molecular Structure

The two-dimensional structure of 1-(3-Hydroxy-2-nitrophenyl)ethanone is depicted in the
diagram below. The molecule consists of a benzene ring substituted with a hydroxyl group at
position 3, a nitro group at position 2, and an ethanone (acetyl) group at position 1.

Molecular structure of 1-(3-Hydroxy-2-nitrophenyl)ethanone.

Synthesis Protocol

A detailed, step-by-step experimental protocol for the synthesis of 1-(3-Hydroxy-2-
nitrophenyl)ethanone is not readily available in the public domain literature. However, a
general synthetic approach has been described.

The compound can be obtained by the nitration of 3-hydroxyacetophenone. This reaction is
carried out using cupric nitrate in a mixture of acetic acid and acetic anhydride. The reaction is
maintained at a temperature of 10-15°C for a duration of 7 to 8 hours.

Please Note: This information is a brief overview of the synthesis and not a detailed
experimental protocol. Researchers should consult specialized synthetic chemistry literature
and perform appropriate risk assessments before attempting any chemical synthesis.

Biological Activity and Signaling Pathways

Currently, there is no available information in the searched scientific literature regarding the
biological activity or any associated signaling pathways of 1-(3-Hydroxy-2-
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nitrophenyl)ethanone. Further research would be required to elucidate any potential
pharmacological or biological effects of this compound.

 To cite this document: BenchChem. ["1-(3-Hydroxy-2-nitrophenyl)ethanone™ molecular
structure and weight]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b122511#1-3-hydroxy-2-nitrophenyl-ethanone-
molecular-structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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